
2,5-dichloro-N-methylaniline hydrochloride
solubility in organic solvents

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2,5-dichloro-N-methylaniline

hydrochloride

Cat. No.: B1421641 Get Quote

An In-depth Technical Guide to the Solubility of 2,5-dichloro-N-methylaniline Hydrochloride
in Organic Solvents

Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of 2,5-
dichloro-N-methylaniline hydrochloride. Designed for researchers, scientists, and

professionals in drug development, this document delves into the theoretical principles

governing its solubility, summarizes the available qualitative data, and presents a detailed,

field-proven protocol for empirical solubility determination. By synthesizing fundamental

physicochemical concepts with practical experimental workflows, this guide aims to equip

scientists with the necessary knowledge to effectively handle and utilize this compound in

various organic solvent systems.

Introduction: The Significance of Solubility
2,5-dichloro-N-methylaniline hydrochloride (C₇H₈Cl₃N, M.W.: 212.50 g/mol ) is a

halogenated aromatic amine derivative used as a chemical intermediate and reagent in various

research and synthesis applications, including proteomics and the development of

pharmaceuticals and agrochemicals.[1] The hydrochloride salt form is specifically designed to

enhance stability and, crucially, to modify its solubility profile compared to the free base, 2,5-

dichloro-N-methylaniline.[1][2]
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Understanding the solubility of this compound in organic solvents is paramount for its practical

application. Solubility dictates the choice of solvent for chemical reactions, influences the

efficiency of purification methods such as crystallization, and is a critical parameter in the

formulation of products. This guide provides a foundational understanding of the factors

governing the solubility of this specific molecule and a practical framework for its experimental

determination.

2,5-dichloro-N-methylaniline hydrochloride

Solute Properties

Solvent Properties
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Ionic Group
(-NH2+CH3 Cl-)

Nonpolar Core
(Dichloro-aromatic)
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Start

1. Preparation
Add excess solid solute

to known volume of solvent.

2. Equilibration
Agitate in thermostatic shaker

(e.g., 24-72h at 25°C).

3. Phase Separation
Centrifuge to pellet
undissolved solid.

4. Sampling & Filtration
Withdraw supernatant.

Filter through 0.22µm syringe filter.

5. Dilution & Analysis
Dilute sample accurately.

Quantify concentration via validated HPLC method.

End
Calculate solubility (mg/mL or mol/L).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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